Cas no 1431963-59-5 (3-(4-Bromopyrazol-1-yl)-2-methylpropan-1-amine;hydrobromide)

• Product Name: 3-(4-Bromopyrazol-1-yl)-2-methylpropan-1-amine;hydrobromide
• CAS No: 1431963-59-5
• MF: C₇H₁₃Br₂N₃
• MW: 299.006219625473
• CID: 4700048
• Update Time: 2025-08-04

3-(4-Bromopyrazol-1-yl)-2-methylpropan-1-amine;hydrobromide Chemical and Physical Properties

Names and Identifiers

• [3-(4-Bromo-1H-pyrazol-1-yl)-2-methylpropyl]amine hydrobromide
• 3-(4-Bromopyrazol-1-yl)-2-methylpropan-1-amine;hydrobromide

• Inchi： 1S/C7H12BrN3.BrH/c1-6(2-9)4-11-5-7(8)3-10-11;/h3,5-6H,2,4,9H2,1H3;1H
• InChI Key： SYXOHYIULTUESB-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)CC(C)CN.Br

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 120
• Topological Polar Surface Area: 43.8

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 294.0±20.0 °C at 760 mmHg
• Flash Point: 131.6±21.8 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-(4-Bromopyrazol-1-yl)-2-methylpropan-1-amine;hydrobromide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(4-Bromopyrazol-1-yl)-2-methylpropan-1-amine;hydrobromide

Introduction to 3-(4-Bromopyrazol-1-yl)-2-methylpropan-1-amine;hydrobromide (CAS No. 1431963-59-5)

3-(4-Bromopyrazol-1-yl)-2-methylpropan-1-amine;hydrobromide (CAS No. 1431963-59-5) is a versatile organic compound with significant potential in various pharmaceutical and chemical applications. This compound, also known as BMPA-HBr, is characterized by its unique structural features and chemical properties, making it a valuable intermediate in the synthesis of more complex molecules. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of 3-(4-Bromopyrazol-1-yl)-2-methylpropan-1-amine;hydrobromide.

The chemical structure of 3-(4-Bromopyrazol-1-yl)-2-methylpropan-1-amine;hydrobromide is defined by its core pyrazole ring and the presence of a bromine atom, which imparts unique reactivity and functional group versatility. The molecule also features an amine group and a methyl substituent, contributing to its overall stability and reactivity. The hydrobromide salt form ensures solubility and ease of handling in various solvents, making it suitable for a wide range of synthetic transformations.

In terms of synthesis, 3-(4-Bromopyrazol-1-yl)-2-methylpropan-1-amine;hydrobromide can be prepared through several well-documented methods. One common approach involves the reaction of 4-bromo-pyrazole with 2-methylpropylamine in the presence of an appropriate catalyst. This method yields high purity products with good yields, making it a preferred choice for large-scale production. Recent advancements in catalytic systems have further optimized this process, reducing reaction times and improving overall efficiency.

The biological activities of 3-(4-Bromopyrazol-1-yl)-2-methylpropan-1-amine;hydrobromide have been the subject of extensive research. Studies have shown that this compound exhibits potent activity against various biological targets, including enzymes and receptors involved in disease pathways. For instance, it has been reported to inhibit specific kinases, which are key players in signal transduction pathways associated with cancer and inflammatory diseases. This makes BMPA-HBr a promising lead compound for the development of novel therapeutic agents.

In the context of drug discovery, 3-(4-Bromopyrazol-1-yl)-2-methylpropan-1-amine;hydrobromide has shown potential as a scaffold for the design of more potent and selective inhibitors. Its structural flexibility allows for the introduction of various functional groups to modulate activity and selectivity. Recent studies have explored the use of computational methods to predict the binding modes and affinities of derivatives of BMPA-HBr, providing valuable insights for rational drug design.

Clinical trials involving compounds derived from 3-(4-Bromopyrazol-1-yl)-2-methylpropan-1-amine;hydrobromide have demonstrated promising results in preclinical models. For example, one derivative has shown significant efficacy in reducing tumor growth in animal models of breast cancer. These findings highlight the therapeutic potential of this class of compounds and warrant further investigation in clinical settings.

Beyond its pharmaceutical applications, 3-(4-Bromopyrazol-1-yl)-2-methylpropan-1-amine;hydrobromide has found use in other areas such as agrochemicals and materials science. Its ability to form stable complexes with metal ions makes it a valuable ligand in coordination chemistry, with potential applications in catalysis and materials synthesis. Additionally, its unique electronic properties have been exploited in the development of new materials for electronic devices.

In conclusion, 3-(4-Bromopyrazol-1-yl)-2-methylpropan-1-amine;hydrobromide (CAS No. 1431963-59-5) is a multifaceted compound with a wide range of applications in pharmaceuticals, agrochemicals, and materials science. Its unique chemical structure and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new properties and applications, the future prospects for this compound appear promising.